Cas no 868755-79-7 (4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech)
4-(Fur-2-Yl)Benzeneboronic Acid Pinacol Ester (Tech) is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and handling advantages over free boronic acids. The pinacol ester group enhances shelf life and reduces protodeboronation, making it suitable for storage and transport. Its furyl-substituted aromatic core is useful in constructing heterocyclic frameworks prevalent in pharmaceuticals and materials science. The technical grade is optimized for industrial-scale applications, offering consistent reactivity while minimizing purification requirements. This compound is particularly valuable in iterative coupling strategies where air- and moisture-tolerant boronic esters are preferred.
868755-79-7 structure
Product Name:4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
CAS No:868755-79-7
MF:C16H19BO3
MW:270.131264925003
MDL:MFCD08435855
CID:719591
PubChem ID:18525723
Update Time:2025-05-28
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane,2-[4-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-
- 2-[4-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
- 2-[4-(2-FURYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DI
- 2-[4-(furan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-FUR-2-YLBENZENEBORONIC ACID, PINACOL ESTER, TECH
- 2-[4-(2-Furyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-(Fur-2-yl)benzeneboronic acid pinacol ester
- DTXSID50594484
- MFCD08435855
- SB60880
- BS-50635
- 2-[4-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- CS-0187812
- 4-(Furan-2-yl)phenylboronic acid, pinacol ester
- AKOS025295853
- 2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- J-507651
- 868755-79-7
- C91194
- BDBM50364297
- SCHEMBL2056064
- CHEMBL1952309
- 4-(2-Furanyl)phenylboronic acid pinacol ester
- 4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
-
- MDL: MFCD08435855
- Inchi: 1S/C16H19BO3/c1-15(2)16(3,4)20-17(19-15)13-9-7-12(8-10-13)14-6-5-11-18-14/h5-11H,1-4H3
- InChI Key: PUCSCLCOEROOCP-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C3=CC=CO3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 270.14300
- Monoisotopic Mass: 270.1427246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.09
- Melting Point: 61 °C
- Boiling Point: 368.3°C at 760 mmHg
- Flash Point: 176.5°C
- Refractive Index: 1.533
- PSA: 31.60000
- LogP: 3.24580
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Security Information
- Signal Word:warning
- Hazard Statement: Harmful
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A915121-250mg |
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
868755-79-7 | 95% | 250mg |
$145.0 | 2025-04-16 | |
| Ambeed | A915121-1g |
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
868755-79-7 | 95% | 1g |
$357.0 | 2025-04-16 | |
| Ambeed | A915121-5g |
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
868755-79-7 | 95% | 5g |
$1076.0 | 2025-04-16 | |
| TRC | F822605-10mg |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F822605-50mg |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | F822605-100mg |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 100mg |
$ 185.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME080-50mg |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 95+% | 50mg |
302.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME080-1g |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 95+% | 1g |
2270.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME080-200mg |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech |
868755-79-7 | 95+% | 200mg |
756.0CNY | 2021-07-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD408275-250mg |
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
868755-79-7 | 95% | 250mg |
¥840.0 | 2024-04-18 |
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
868755-79-7 (4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech) Related Products
- 620595-17-7(1,3,2-Dioxaborolane,2-[2-(4-methoxyphenyl)-5-benzofuranyl]-4,4,5,5-tetramethyl-)
- 942589-79-9(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)furo[3,2-c]pyridine)
- 488799-63-9
- 2490665-84-2(4-(2-Furfuryl)aminomethylphenylboronic acid pinacol ester)
- 2096337-37-8(5-(2-Tolyl)furan-2-boronic acid pinacol ester)
- 876316-29-9(1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-)
- 942590-07-0(2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-benzofuran-5-amine)
- 942590-10-5(2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzofuranamine)
- 1396752-91-2(5-phenylfuran-2-boronic acid pinacol ester)
- 876316-28-8(2-2-(Fur-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylfuran)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent